Cas no 1521898-97-4 (1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine)

• Product Name: 1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine
• CAS No: 1521898-97-4
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 6110165
• PubChem ID: 82618650
• Update Time: 2025-08-05

1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine
• EN300-1788840
• [1-(1-methyl-1H-indol-6-yl)cyclopentyl]methanamine
• 1521898-97-4

• Inchi： 1S/C15H20N2/c1-17-9-6-12-4-5-13(10-14(12)17)15(11-16)7-2-3-8-15/h4-6,9-10H,2-3,7-8,11,16H2,1H3
• InChI Key： OCGMUWPNROMJGT-UHFFFAOYSA-N
• SMILES： NCC1(C2=CC=C3C=CN(C)C3=C2)CCCC1

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine

Professional Introduction to Compound with CAS No. 1521898-97-4 and Product Name: 1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine

The compound with the CAS number 1521898-97-4 and the product name 1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 1-methyl-1H-indol-6-yl moiety combined with a cyclopentylmethanamine backbone suggests a unique set of pharmacological properties that make it a promising candidate for further investigation.

Recent research in the realm of indole derivatives has highlighted their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The 1-methyl-1H-indol-6-yl group, in particular, has been extensively studied for its ability to modulate various biological pathways. This moiety is known to exhibit significant binding affinity to certain enzymes and receptors, which could be leveraged to develop novel therapeutic agents. The cyclopentylmethanamine moiety further contributes to the compound's structural complexity, potentially influencing its pharmacokinetic and pharmacodynamic properties.

In the context of modern drug development, the synthesis and characterization of such complex molecules are crucial steps toward identifying lead compounds with high efficacy and minimal side effects. The structural features of 1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine make it an intriguing subject for further exploration. Researchers have been particularly interested in its potential as a scaffold for developing drugs targeting neurological disorders. The indole ring system is well-documented for its role in modulating neurotransmitter activity, which could be beneficial in conditions such as depression, anxiety, and neurodegenerative diseases.

Advanced computational methods have been employed to predict the binding interactions of this compound with biological targets. Molecular docking studies have revealed promising binding affinities with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro assays have shown encouraging results in terms of cytotoxicity against certain cancer cell lines. These findings underscore the compound's therapeutic potential and justify further preclinical studies.

The synthesis of 1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopentylmethanamine group necessitates careful consideration of stereochemistry to ensure the desired configuration. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the indole-cyclopentane core structure.

Evaluation of the compound's pharmacokinetic profile is essential before advancing to clinical trials. Studies have begun to assess its solubility, stability, and metabolic fate in vitro. These parameters are critical for determining appropriate dosing regimens and minimizing potential adverse effects. Furthermore, investigations into its distribution and excretion patterns will provide valuable insights into its overall bioavailability and efficacy.

The integration of artificial intelligence (AI) into drug discovery processes has accelerated the identification of promising candidates like 1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine. AI-driven platforms can analyze vast datasets to predict molecular properties and optimize synthetic routes. This approach has significantly reduced the time required for hit identification and lead optimization. As a result, compounds like this one are being rapidly translated from laboratory research into clinical development pipelines.

The potential applications of 1521898-97-4 extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms and receptor interactions. By understanding how this compound interacts with biological targets at a molecular level, scientists can gain insights into disease pathogenesis and develop more targeted therapies.

Future research directions include exploring derivatives of 1-(1-methyl-1H-indol-6-yl)cyclopentylmethanamine to enhance their pharmacological profiles. Modifications such as varying substituents on the indole ring or introducing additional functional groups could lead to compounds with improved potency or selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research agenda.

In conclusion, the compound with CAS number 1521898-97-4 and product name bold text: 1-(1-methyl-1H-indol-6-y lcyclopentylmethanamine bold text) represents a significant breakthrough in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further therapeutic development. Continued research into this molecule will not only contribute to our understanding of disease mechanisms but also pave the way for novel treatments targeting neurological disorders and other diseases.